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(3Z)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-7-imino-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile (3Z)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-7-imino-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC0855441
InChI: InChI=1S/C21H16N8O3/c1-30-13-5-2-11(3-6-13)17-14(9-22)20(24)29-21(25-17)18(19(23)28-29)27-26-12-4-7-15-16(8-12)32-10-31-15/h2-8,24,26H,10H2,1H3,(H2,23,28)/b24-20?,27-18-
SMILES: COC1=CC=C(C=C1)C2=C(C(=N)N3C(=N2)C(=NNC4=CC5=C(C=C4)OCO5)C(=N3)N)C#N
Molecular Formula: C21H16N8O3
Molecular Weight: 428.4 g/mol

(3Z)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-7-imino-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile

CAS No.:

Cat. No.: VC0855441

Molecular Formula: C21H16N8O3

Molecular Weight: 428.4 g/mol

* For research use only. Not for human or veterinary use.

(3Z)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-7-imino-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile -

Specification

Molecular Formula C21H16N8O3
Molecular Weight 428.4 g/mol
IUPAC Name (3Z)-2-amino-3-(1,3-benzodioxol-5-ylhydrazinylidene)-7-imino-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-6-carbonitrile
Standard InChI InChI=1S/C21H16N8O3/c1-30-13-5-2-11(3-6-13)17-14(9-22)20(24)29-21(25-17)18(19(23)28-29)27-26-12-4-7-15-16(8-12)32-10-31-15/h2-8,24,26H,10H2,1H3,(H2,23,28)/b24-20?,27-18-
Standard InChI Key XLYOWXMTUAFRBC-AWNFCSIISA-N
Isomeric SMILES COC1=CC=C(C=C1)C2=C(C(=N)N3C(=N2)/C(=N\NC4=CC5=C(C=C4)OCO5)/C(=N3)N)C#N
SMILES COC1=CC=C(C=C1)C2=C(C(=N)N3C(=N2)C(=NNC4=CC5=C(C=C4)OCO5)C(=N3)N)C#N
Canonical SMILES COC1=CC=C(C=C1)C2=C(C(=N)N3C(=N2)C(=NNC4=CC5=C(C=C4)OCO5)C(=N3)N)C#N

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